Sagittarioside a
Overview
Description
Sagittarioside a is a natural product found in Sagittaria trifolia with data available.
Scientific Research Applications
Gene Expression Extrapolation Sagittarioside A has not been directly studied in the available scientific literature. However, a study titled "Sagittarius: Extrapolating Heterogeneous Time-Series Gene Expression Data" by Woicik et al. (2022) discusses a model named Sagittarius, which simulates gene expression profiles. This model can extrapolate mammalian developmental gene expression, simulate drug-induced expression, and predict drug sensitivity, potentially relevant to the study of compounds like Sagittarioside A (Woicik et al., 2022).
Stereochemical Analysis Although not directly about Sagittarioside A, the study "Stereochemistry of sagittamide A from residual dipolar coupling enhanced NMR" by Schuetz et al. (2007), could provide insights into the methods used for analyzing similar compounds. This study discusses the stereochemical analysis of sagittamide A, which could be analogous to methods used for analyzing Sagittarioside A (Schuetz et al., 2007).
Polysaccharides Study Gu et al. (2020) conducted a study on polysaccharides from Sagittaria sagittifolia L., which could be relevant for understanding the properties of Sagittarioside A. The study examines structural characteristics and biological activities of these polysaccharides, providing a framework that could be applicable to Sagittarioside A research (Gu et al., 2020).
Genetic Analysis in Plant Populations A study by Kwong et al. (2017), "Genetic analysis of native and introduced populations of the aquatic weed Sagittaria platyphylla", might offer insights into genetic variations within species related to Sagittaria, which could indirectly inform studies on Sagittarioside A (Kwong et al., 2017).
Gene Expression in Corm Formation "Identification of Differentially Expressed Genes Relevant to Corm Formation in Sagittaria trifolia" by Cheng et al. (2013) explores gene expression in a plant species related to Sagittaria. This study's methods and findings could be relevant for understanding the biosynthesis or roles of compounds like Sagittarioside A in similar plants (Cheng et al., 2013).
properties
Product Name |
Sagittarioside a |
|---|---|
Molecular Formula |
C26H44O7 |
Molecular Weight |
468.6 g/mol |
IUPAC Name |
(2R,3R,4S,5S,6R)-2-[[(3R,4aS,6aS,7R,10aR,10bS)-3-ethenyl-3,4a,7,10a-tetramethyl-2,5,6,6a,8,9,10,10b-octahydro-1H-benzo[f]chromen-7-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
InChI |
InChI=1S/C26H44O7/c1-6-24(3)12-8-18-25(4)11-7-10-23(2,17(25)9-13-26(18,5)33-24)15-31-22-21(30)20(29)19(28)16(14-27)32-22/h6,16-22,27-30H,1,7-15H2,2-5H3/t16-,17-,18+,19-,20+,21-,22-,23+,24+,25-,26+/m1/s1 |
InChI Key |
RWOAZASDEROKIH-VPTOQSDSSA-N |
Isomeric SMILES |
C[C@]1(CCC[C@@]2([C@@H]1CC[C@]3([C@H]2CC[C@](O3)(C)C=C)C)C)CO[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O |
Canonical SMILES |
CC1(CCCC2(C1CCC3(C2CCC(O3)(C)C=C)C)C)COC4C(C(C(C(O4)CO)O)O)O |
synonyms |
sagittarioside a |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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